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Postsynthetic modification of metal–organic frameworks—a progress report†

Chemical Society Reviews Pub Date: 2010-11-23 DOI: 10.1039/C0CS00031K

Abstract

Metal–organic frameworks (MOFs) are an important class of hybrid inorganic–organic materials. In this tutorial review, a progress report on the postsynthetic modification (PSM) of MOFs is provided. PSM refers to the chemical modification of the MOF lattice in a heterogeneous fashion. This powerful synthetic approach has grown in popularity and resulted in a number of advances in the functionalization and application of MOFs. The use of PSM to develop MOFs with improved gas sorption, catalytic activity, bioactivity, and more robust physical properties is discussed. The results reported to date clearly show that PSM is an important approach for the development and advancement of these hybrid solids.

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